![molecular formula C25H22N2O3S B5916225 5-[4-(benzyloxy)benzylidene]-3-(4-ethoxyphenyl)-2-thioxo-4-imidazolidinone](/img/structure/B5916225.png)
5-[4-(benzyloxy)benzylidene]-3-(4-ethoxyphenyl)-2-thioxo-4-imidazolidinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-[4-(benzyloxy)benzylidene]-3-(4-ethoxyphenyl)-2-thioxo-4-imidazolidinone is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is also known as BZB-TEP-TT and is a thioxoimidazolidinone derivative.
Mechanism of Action
The mechanism of action of BZB-TEP-TT is not fully understood yet. However, it is believed that the compound interacts with the active sites of enzymes and proteins, leading to changes in their activity and function.
Biochemical and Physiological Effects:
BZB-TEP-TT has been found to have a range of biochemical and physiological effects. It has been shown to have antioxidant properties, which can help to protect cells from oxidative damage. Additionally, BZB-TEP-TT has been found to have anti-inflammatory properties, which can help to reduce inflammation in the body.
Advantages and Limitations for Lab Experiments
One of the major advantages of using BZB-TEP-TT in lab experiments is its high stability and solubility in organic solvents. However, one of the limitations of using this compound is its high cost, which can make it difficult to use in large-scale experiments.
Future Directions
There are many potential future directions for research on BZB-TEP-TT. One area of focus could be on further understanding the mechanism of action of the compound. Additionally, research could be conducted on the potential applications of BZB-TEP-TT in other areas, such as drug delivery and sensing applications. Further optimization of the synthesis method could also be explored to reduce the cost of producing BZB-TEP-TT.
Synthesis Methods
The synthesis of BZB-TEP-TT involves the reaction of 4-(benzyloxy)benzaldehyde with 4-ethoxyphenylhydrazine to form 4-(benzyloxy)benzylidene-4-ethoxyphenylhydrazine. This intermediate is then reacted with 2-thioxo-4-imidazolidinone to form the final product, BZB-TEP-TT.
Scientific Research Applications
BZB-TEP-TT has been extensively studied for its potential applications in various areas of scientific research. One of the major areas of application is in the field of organic electronics. BZB-TEP-TT has been found to be a promising material for use in organic field-effect transistors (OFETs) due to its high charge carrier mobility and stability.
properties
IUPAC Name |
(5Z)-3-(4-ethoxyphenyl)-5-[(4-phenylmethoxyphenyl)methylidene]-2-sulfanylideneimidazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H22N2O3S/c1-2-29-21-14-10-20(11-15-21)27-24(28)23(26-25(27)31)16-18-8-12-22(13-9-18)30-17-19-6-4-3-5-7-19/h3-16H,2,17H2,1H3,(H,26,31)/b23-16- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCRPDSPNBWIDQW-KQWNVCNZSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2C(=O)C(=CC3=CC=C(C=C3)OCC4=CC=CC=C4)NC2=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC=C(C=C3)OCC4=CC=CC=C4)/NC2=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H22N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(5Z)-5-[4-(benzyloxy)benzylidene]-3-(4-ethoxyphenyl)-2-thioxoimidazolidin-4-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.